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Compound of Interest

4-Bromo-5-fluoro-2-iodobenzoic
Compound Name: ]
acid

Cat. No.: B8064803

Get Quote

Executive Summary & Scaffold Utility

4-Bromo-5-fluoro-2-iodobenzoic acid (CAS: 1870155-80-8) is a high-value trisubstituted
benzene scaffold used primarily in medicinal chemistry for fragment-based drug discovery
(FBDD). Its structural uniqueness lies in its orthogonal reactivity:

lodide (C2): Highly reactive for Sonogashira or Suzuki couplings (favored site for first
diversification).

+ Bromide (C4): Secondary handle for cross-coupling, requiring forcing conditions or
specialized catalysts after C2 is substituted.

¢ Fluoride (C5): Provides metabolic stability and can serve as a handle for SNAr reactions if
activated by electron-withdrawing groups.

o Carboxylic Acid (C1): Anchor point for amide coupling or heterocycle formation (e.g.,
benzimidazoles, quinazolinones).
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This guide provides the spectral fingerprints required to validate this compound, distinguishing
it from common regioisomeric impurities like 2-bromo-5-fluoro-4-iodobenzoic acid.

Compound Profile

Property Data

IUPAC Name 4-Bromo-5-fluoro-2-iodobenzoic acid
CAS Number 1870155-80-8

Molecular Formula C7HsBrFIO2

Exact Mass 343.8345 (7°Br), 345.8325 (81Br)
Appearance Off-white to pale yellow solid

DMSO, Methanol, Ethyl Acetate; insoluble in

Solubilit
Y water (unless basified)

Synthesis & Preparation Context

Understanding the synthesis is critical for interpreting spectral impurities. The standard route
involves a Sandmeyer reaction from the corresponding anthranilic acid derivative.

Synthetic Workflow (Graphviz)

NaNO2, HCI Kl, H20
2-Amino-4-bromo- 0°C (Diazotization) > Diazonium Salt rt to 60°C (Sandmeyer) > 4-Bromo-5-fluoro-
5-fluorobenzoic acid Intermediate 2-iodobenzoic acid

Click to download full resolution via product page

Figure 1: Synthesis pathway via Sandmeyer iodination. Impurities often include unreacted
amine or hydro-deaminated byproducts (4-bromo-3-fluorobenzoic acid).

Spectral Atlas
A. 1H NMR Spectroscopy (Proton NMR)
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The 1H NMR spectrum is distinct due to the "para” relationship of the protons in the 1,2,4,5-
substitution pattern, though they are technically para to substituents, not each other.

Solvent: DMSO-ds (Recommended due to solubility and COOH proton exchange). Frequency:
400 MHz or higher.

. s . Structural
Shift (0, ppm) Multiplicity Integral Assignment Lodi
ogic

Acidic proton;
Broad Singlet (br shift varies with
13.5-14.0 1H -COOH _
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ter content.

Diagnostic Peak.
Ortho to F and
Ortho to COOH.
The large
8.15-8.25 Doublet (d) 1H H6 (Ar-H) coupling
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7.95-8.05 , 1H H3 (Ar-H) doublet with
Singlet )
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due to 4J_H-F
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Interpretation Notes:

e H6 (Ortho-F): This proton is significantly deshielded by the adjacent carboxylic acid and the
fluorine. The coupling to fluorine (3J_HF) is the most reliable confirmation of the 5-fluoro
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position relative to H6.

o H3 (Ortho-I): The iodine atom exerts a "heavy atom effect,” but in the proton spectrum, the

steric compression and orthogonality often result in a sharp singlet or finely split doublet.

B. 13C NMR Spectroscopy (Carbon NMR)

The 13C spectrum is dominated by C-F coupling and the unique shielding effect of iodine.

Solvent: DMSO-ds
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C. Mass Spectrometry (MS)

lonization Mode: Electrospray lonization (ESI), Negative Mode [M-H]~ is preferred for benzoic
acids.

e Molecular lon:
o [M-H]~ (7°Br): m/z ~342.8
o [M-H]~ (3'Br): m/z ~344.8

 |sotope Pattern: The spectrum must show a 1:1 doublet separated by 2 mass units,
characteristic of a mono-brominated compound.

e Fragmentation:
o Loss of COz ([M-H-44]7) is common (decarboxylation).

o Loss of | (127 Da) or Br (79/81 Da) may occur under higher collision energies.

D. Infrared Spectroscopy (FT-IR)

e Broad band (3300 - 2500 cm~1): O-H stretch (carboxylic acid dimer).
e Sharp, strong band (1680 - 1710 cm~1): C=0 stretch (aryl carboxylic acid).
e Fingerprint (1000 - 1200 cm~1): C-F stretch (strong).

e Low frequency (< 600 cm~1): C-Br and C-I stretches (often difficult to distinguish in standard
IR).

Experimental Protocol: Quality Control

To verify the regiochemistry (distinguishing 4-Br-5-F from 4-Br-3-F isomers), perform the
following *H-NMR validation:

e Prepare Sample: Dissolve 10 mg of the solid in 0.6 mL DMSO-ds.

e Acquire Spectrum: Run standard 1H protocol (ns=16).
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e Analyze H6 Coupling:

(¢]

Zoom into the doublet at ~8.2 ppm.

Measure the J-value.

[¢]

[¢]

Result: If J = 8-10 Hz, F is ortho to H6 (Correct structure: 5-F).

[e]

Result: If J < 6 Hz, F is likely meta to the proton (Incorrect isomer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectral Characterization of 4-Bromo-
5-fluoro-2-iodobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8064803/docs#technical-guide-spectral-
characterization-of-4-bromo-5-fluoro-2-iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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